Cas no 917746-87-3 (2-Cyclohexyl-5,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol)

2-Cyclohexyl-5,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol is a heterocyclic compound featuring a thienopyrimidine core with a cyclohexyl substituent and a thiol functional group. Its unique structure imparts potential utility in pharmaceutical and agrochemical research, particularly as a scaffold for designing enzyme inhibitors or bioactive molecules. The presence of the thiol group enhances reactivity, enabling selective modifications for derivatization or conjugation. The cyclohexyl and methyl substituents contribute to steric and electronic effects, influencing binding affinity and stability. This compound is of interest in medicinal chemistry for its potential role in developing novel therapeutic agents, given its balanced lipophilicity and molecular rigidity. Suitable for controlled synthetic applications under inert conditions.

2-Cyclohexyl-5,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol structure

917746-87-3 structure

Product Name:2-Cyclohexyl-5,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol

CAS No:917746-87-3

MF:C₁₄H₁₈N₂S₂

MW:278.436120510101

CID:3082561

PubChem ID:18524357

Update Time:2025-06-08

2-Cyclohexyl-5,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

- 2-Cyclohexyl-5,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol
- 2-Cyclohexyl-5,6-dimethylthieno[2,3-d]pyrimidine-4-thiol
- 917746-87-3
- 2-cyclohexyl-5,6-dimethyl-3H-thieno[2,3-d]pyrimidine-4-thione
- AKOS000678578
- MDL： MFCD08899025
- Inchi： 1S/C14H18N2S2/c1-8-9(2)18-14-11(8)13(17)15-12(16-14)10-6-4-3-5-7-10/h10H,3-7H2,1-2H3,(H,15,16,17)
- InChI Key： DFDUKZMOPFZHKX-UHFFFAOYSA-N
- SMILES： S1C(C)=C(C)C2C(NC(C3CCCCC3)=NC1=2)=S

Computed Properties

Exact Mass: 278.09114093Da
Monoisotopic Mass: 278.09114093Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 374
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 84.7Å²

2-Cyclohexyl-5,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	060664-1g	2-Cyclohexyl-5,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol	917746-87-3		1g	￡206.00	2022-02-28
Chemenu	CM529502-1g	2-Cyclohexyl-5,6-dimethylthieno[2,3-d]pyrimidine-4-thiol	917746-87-3	97%	1g	$239	2024-07-20
Crysdot LLC	CD11016648-5g	2-Cyclohexyl-5,6-dimethylthieno[2,3-d]pyrimidine-4-thiol	917746-87-3	97%	5g	$874	2024-07-19